Cas no 20071-00-5 (Angiotensin acetate)

Angiotensin acetate structure
Angiotensin acetate structure
Product Name:Angiotensin acetate
CAS No:20071-00-5
MF:C51H74N14O13
MW:1091.21927118301
CID:51461
PubChem ID:53229929
Update Time:2025-04-18

Angiotensin acetate Chemical and Physical Properties

Names and Identifiers

    • Angiotensin acetate
    • [ASN1,VAL5]-ANGIOTENSIN II
    • (asn1,val5)-angiotensin ii acetate
    • [ASN1,VAL5]-ANGIOTENSIN II ACETATE SALT
    • ASN-ARG-VAL-TYR-VAL-HIS-PRO-PHE ACETATE SALT
    • DTXSID50692818
    • ASN-ARG-VAL-TYR-VAL-HIS-PRO-PHE acetate
    • Y16 acetate(53-73-6 free base)
    • AKOS030485986
    • acetic acid;(2S)-2-[[(2S)-1-[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-5-(diaminomethylideneamino)-2-[[(2S)-2,4-diamino-4-oxobutanoyl]amino]pentanoyl]amino]-3-methylbutanoyl]amino]-3-(4-hydroxyphenyl)propanoyl]amino]-3-methylbutanoyl]amino]-3-(1H-imidazol-5-yl)propanoyl]pyrrolidine-2-carbonyl]amino]-3-phenylpropanoic acid
    • Angiotensin amide acetate
    • [Asn1, Val5]-Angiotensin II
    • L-Asparaginyl-N~5~-(diaminomethylidene)-L-ornithyl-L-valyl-L-tyrosyl-L-valyl-L-histidyl-L-prolyl-L-phenylalanine--acetic acid (1/1)
    • MFCD00167643
    • 20071-00-5
    • TS-10620
    • TP2327L
    • OJRHTSBKRRHZHU-IAQGTVMASA-N
    • Inchi: 1S/C49H70N14O11.C2H4O2/c1-26(2)39(61-42(67)33(12-8-18-55-49(52)53)57-41(66)32(50)23-38(51)65)45(70)58-34(20-29-14-16-31(64)17-15-29)43(68)62-40(27(3)4)46(71)59-35(22-30-24-54-25-56-30)47(72)63-19-9-13-37(63)44(69)60-36(48(73)74)21-28-10-6-5-7-11-28;1-2(3)4/h5-7,10-11,14-17,24-27,32-37,39-40,64H,8-9,12-13,18-23,50H2,1-4H3,(H2,51,65)(H,54,56)(H,57,66)(H,58,70)(H,59,71)(H,60,69)(H,61,67)(H,62,68)(H,73,74)(H4,52,53,55);1H3,(H,3,4)/t32-,33-,34-,35-,36-,37-,39-,40-;/m0./s1
    • InChI Key: OJRHTSBKRRHZHU-IAQGTVMASA-N
    • SMILES: O=C([C@H](CC1=CN=CN1)NC([C@H](C(C)C)NC([C@H](CC1C=CC(=CC=1)O)NC([C@H](C(C)C)NC([C@H](CCC/N=C(\N)/N)NC([C@H](CC(N)=O)N)=O)=O)=O)=O)=O)N1CCC[C@H]1C(N[C@H](C(=O)O)CC1C=CC=CC=1)=O.OC(C)=O

Computed Properties

  • Exact Mass: 1090.56000
  • Monoisotopic Mass: 1090.556
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 14
  • Hydrogen Bond Acceptor Count: 16
  • Heavy Atom Count: 78
  • Rotatable Bond Count: 28
  • Complexity: 1990
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 452A^2

Experimental Properties

  • Color/Form: White powder
  • PSA: 449.43000
  • LogP: 2.87130

Angiotensin acetate Security Information

  • WGK Germany:3
  • Storage Condition:−20°C

Angiotensin acetate Pricemore >>

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